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Compound of Interest

Compound Name: Propyl triflate

Cat. No.: B3050910

An In-depth Technical Guide to Propyl Triflate

Introduction

Propyl triflate, systematically known as propyl trifluoromethanesulfonate, is an organic
compound belonging to the triflate ester family. Triflate (CF3SOs~) is an exceptionally good
leaving group, making its alkyl esters potent alkylating agents in organic synthesis. The high
reactivity of propyl triflate makes it a valuable reagent for introducing a propyl group into a
wide range of molecules. This technical guide provides a comprehensive overview of the
physical and chemical properties, synthesis, reactivity, and applications of propyl triflate, with
a focus on its relevance to researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

Propyl triflate is characterized by the presence of a propyl group attached to the highly
electron-withdrawing trifluoromethanesulfonate group. This structure dictates its physical and
chemical behavior.

General Properties
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Property Value Source

propyl
IUPAC Name _ [1]
trifluoromethanesulfonate

Propyl

trifluoromethanesulfonate,
Synonyms . [1]

Methanesulfonic acid, 1,1,1-

trifluoro-, propyl ester

CAS Number 29702-90-7 [1]

Molecular Formula CaH7F303S [1]

Tabulated Physical and Spectroscopic Data

Quantitative data for propyl triflate is summarized in the table below. It's important to note that
some of these properties are computed, as experimental data for this specific compound is not
always readily available.
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Property Value Data Type Source
Molecular Weight 192.16 g/mol Computed [1]
Exact Mass 192.00679974 Da Computed [1]
XLogP3 1.8 Computed [1]
Hydrogen Bond Donor

0 Computed [1]
Count
Hydrogen Bond

3 Computed [1]
Acceptor Count
Rotatable Bond Count 3 Computed [1]
Topological Polar

polod 51.8 A2 Computed [1]

Surface Area

0 4.45 (t, 2H, J=6 Hz,
CH:20), 1.83 (m, 2H, _

1H NMR (CCla) Experimental [2]
CH2CH20), 1.08 ppm

(t, 3H, J=6 Hz, CHs)

1°F NMR (CCla) ¢ 75.80 ppm (s) Experimental [2]

2990 (m), 1460 (w),
1420 (vs), 1250 (s), _

IR (CCla) Experimental [2]
1220 (vs), 1155 (vs),

950 cm-1 (vs)

Synthesis and Purification

Propyl triflate is typically synthesized by the reaction of propanol with triflic anhydride in the
presence of a base.

Experimental Protocol: Synthesis of Propyl Triflate

This protocol is based on a literature procedure for the synthesis of propyl triflate.[2]

Materials:
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e Propanol (0.30 g, 5 mmol)

« Pyridine (0.395 g, 5 mmol)

e Triflic anhydride (1.41 g, 5 mmol)

e Carbon tetrachloride (CCla), anhydrous (15 mL)

e Magnesium sulfate (MgS0Oa4), anhydrous

Procedure:

o A solution of triflic anhydride (1.41 g) in 10 mL of carbon tetrachloride is prepared in a flask
and cooled to 0°C with stirring.

o A solution of propanol (0.30 g) and pyridine (0.395 g) in 5 mL of carbon tetrachloride is
added dropwise to the stirred triflic anhydride solution at 0°C.

e The reaction is allowed to proceed for 15 minutes at 0°C.

o The resulting solution is filtered to remove pyridinium triflate salt.

e The filtrate is washed with water to remove any remaining water-soluble impurities.

e The organic layer is dried over anhydrous magnesium sulfate.

e The solvent can be removed under reduced pressure to yield propyl triflate. The yield
reported for this procedure is 86%, as determined by NMR analysis using chlorobenzene as
an internal standard.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and chemical properties of propyl triflate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050910#physical-and-chemical-properties-of-
propyl-triflate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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